1-Amino-2-(sulfodisulfanyl)ethane

• CAS No.: 30453-34-0
• Molecular Formula: C2H7NO3S3
• Molecular Weight: 189.3 g/mol
• IUPAC Name: 1-amino-2-(sulfodisulfanyl)ethane
• InChI: InChI=1S/C2H7NO3S3/c3-1-2-7-8-9(4,5)6/h1-3H2,(H,4,5,6)
• InChI Key: YZZJWUQCCQJAAG-UHFFFAOYSA-N
• Canonical SMILES: C(CSSS(=O)(=O)O)N

Description

1-Amino-2-(sulfodisulfanyl)ethane, also known as 2-[(2-aminoethyl)disulfanyl]ethan-1-amine (CAS 51-85-4), is an organosulfur compound with the molecular formula C₄H₁₂N₂S₂. Its structure features a central ethane backbone substituted with an amino (-NH₂) group and a disulfide (-S-S-) moiety.

Preparation Methods

The preparation of NSC 339143 involves several synthetic routes and reaction conditions. The exact methods for synthesizing this compound can vary, but they typically involve a series of chemical reactions that result in the formation of the desired product. Industrial production methods may also be employed to produce NSC 339143 on a larger scale, ensuring that the compound is available for research and application purposes.

Chemical Reactions Analysis

NSC 339143 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions Common reagents and conditions used in these reactions can vary depending on the desired outcome

Scientific Research Applications

NSC 339143 has a wide range of scientific research applications. In chemistry, it is used to study reaction mechanisms and develop new synthetic methods. In biology, it may be used to investigate cellular processes and interactions. In medicine, NSC 339143 is studied for its potential therapeutic effects and its ability to interact with biological targets. Additionally, this compound may have industrial applications, such as in the development of new materials or chemical processes.

Mechanism of Action

The mechanism of action of NSC 339143 involves its interaction with specific molecular targets and pathways. This compound may exert its effects by binding to certain proteins or enzymes, thereby influencing cellular processes and signaling pathways. Understanding the molecular targets and pathways involved is crucial for elucidating the compound’s potential therapeutic effects and applications.

Comparison with Similar Compounds

Table 1: Comparative Overview of 1-Amino-2-(sulfodisulfanyl)ethane and Structural Analogs

Compound Name	Molecular Formula	CAS	Functional Groups	Physical Properties	Hazards	Key Applications
1-Amino-2-(sulfodisulfanyl)ethane	C₄H₁₂N₂S₂	51-85-4	Amino, disulfide	Not reported	Not classified	Organic synthesis, disulfide chemistry
2-Aminoethanesulfonic acid	C₂H₇NO₃S	107-35-7	Amino, sulfonic acid	Solid (MP: 295°C dec.)	Requires first aid for exposure	Biochemical buffers, pharmaceuticals
1-Amino-2-(3-methoxyphenyl)-ethane	C₉H₁₃NO	N/A	Amino, methoxy-phenyl	B.p. 122–123°C at 7 mmHg	Not specified	Antitumor agent synthesis
1-isocyanato-2-(methylsulfanyl)ethane	C₄H₇NOS	37441-16-0	Isocyanate, methylsulfanyl	Liquid (InChIKey: AAEBLLZFCQTPAW)	Not available	Polymer intermediates
Mescaline (1-Amino-2-(3,4,5-trimethoxyphenyl)ethane)	C₁₁H₁₇NO₃	54-04-6	Amino, trimethoxy-phenyl	Psychoactive alkaloid	Controlled substance	Neurological research

Structural and Functional Differences

Sulfur Functionality: The disulfide (-S-S-) group in the target compound contrasts with the sulfonic acid (-SO₃H) in 2-Aminoethanesulfonic acid and the methylsulfanyl (-S-CH₃) group in 1-isocyanato-2-(methylsulfanyl)ethane. Disulfides are redox-active, enabling applications in dynamic covalent chemistry, whereas sulfonic acids are strongly acidic and hydrophilic . Aromatic substituents in analogs like 1-Amino-2-(3-methoxyphenyl)-ethane and mescaline introduce π-π interactions, altering solubility and biological activity .

Physical Properties: Limited data exist for 1-Amino-2-(sulfodisulfanyl)ethane, but analogs like 2-Aminoethanesulfonic acid exhibit high thermal stability (decomposition at 295°C) . The methoxy-substituted derivative has a lower boiling point (122–123°C at 7 mmHg), typical of aromatic amines .

Safety and Toxicity: The target compound lacks hazard classification, unlike 2-Aminoethanesulfonic acid, which requires specific first-aid measures for inhalation or contact . Mescaline, a psychoactive compound, is regulated due to its neurological effects .